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Compound of Interest

Compound Name: Elobixibat

Cat. No.: B1671180

Audience: Researchers, scientists, and drug development professionals.

Introduction

Elobixibat is a highly potent, orally active, and minimally absorbed inhibitor of the lleal Bile
Acid Transporter (IBAT), also known as the Apical Sodium-dependent Bile Acid Transporter
(ASBT or SLC10A2).[1][2][3] By inhibiting IBAT in the terminal ileum, Elobixibat blocks the
reabsorption of bile acids, thereby increasing their concentration in the colon.[1][4] This
localized action stimulates colonic secretion and motility, making Elobixibat an effective
therapeutic agent for chronic idiopathic constipation.[1][5] In a research context, it is a valuable
tool for studying the enterohepatic circulation of bile acids and its impact on various
physiological processes, including lipid metabolism and gastrointestinal function.[4][6] In vitro
studies using cell lines like HEK293 have been instrumental in characterizing its high potency
and selectivity for the human IBAT.[4]

This document provides a detailed protocol for the preparation of Elobixibat solutions for use
in cell culture applications.

Elobixibat Properties and Storage

A summary of Elobixibat's chemical properties, solubility, in vitro activity, and storage
recommendations is provided below.
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Parameter Value Reference(s)
Molecular Formula C36HasN307S2 [2]
Molar Mass 695.89 g/mol [2]
Appearance White to off-white powder [7]

0.53 nM (in transfected
ICso (human IBAT) HEK293 cels) [41181[9]

DMSO: Solubility reports vary
significantly, from 1 mg/mL to
. 225 mg/mL. Sonication is
Solubility . [7][10]
recommended to aid
dissolution. A 10 mM stock

solution is achievable.

Methanol: 5 mg/mL [7]

Store at -20°C forup to 3
Storage (Powder) years. Protect from light and [71[10]

moisture.

Store in aliquots at -80°C for 6-
) 12 months or -20°C for 1
Storage (Stock Solution) ) [8][10]
month. Avoid repeated freeze-

thaw cycles.

Mechanism of Action: IBAT Inhibition

Elobixibat's primary mechanism involves the inhibition of the Ileal Bile Acid Transporter (IBAT),
disrupting the normal enterohepatic circulation. This leads to increased bile acid levels in the
colon, which in turn stimulates secretion and motility. A secondary effect is the upregulation of
hepatic bile acid synthesis from cholesterol to compensate for the reduced return, which can
lead to a decrease in serum LDL cholesterol.[4]
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Elobixibat Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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